4-(tert-butyl)-N-(4-methyl-5-oxo-5H-chromeno[4,3-b]pyridin-2-yl)benzamide

• IUPAC Name: 4-tert-butyl-N-(4-methyl-5-oxochromeno[4,3-b]pyridin-2-yl)benzamide
• InChI: InChI=1S/C24H22N2O3/c1-14-13-19(26-22(27)15-9-11-16(12-10-15)24(2,3)4)25-21-17-7-5-6-8-18(17)29-23(28)20(14)21/h5-13H,1-4H3,(H,25,26,27)
• InChI Key: BMZCMJUEQYTYEH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=C1C(=O)OC3=CC=CC=C32)NC(=O)C4=CC=C(C=C4)C(C)(C)C
• Molecular Formula: C24H22N2O3
• Molecular Weight: 386.4 g/mol

Description

4-(tert-butyl)-N-(4-methyl-5-oxo-5H-chromeno[4,3-b]pyridin-2-yl)benzamide is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. This compound is a synthetic derivative of chromeno[4,3-b]pyridine, which is a class of heterocyclic compounds known for their diverse biological activities.

Scientific Research Applications

Polymer Science Applications

Compounds with tert-butyl groups and benzamide structures have been explored for their properties in synthesizing polymers. For example, polyamides with flexible main-chain ether linkages and ortho-phenylene units derived from similar structural motifs show noncrystalline properties, high solubility in polar solvents, and can form transparent, flexible, and tough films. These materials possess useful levels of thermal stability, indicated by high glass transition temperatures and significant resistance to thermal degradation (Hsiao et al., 2000).

Medicinal Chemistry and Drug Design

Chromeno[4,3-b]pyridin derivatives have been investigated for their potential anticancer activities, particularly in breast cancer research. Docking studies and molecular docking simulations on similar compounds have identified them as candidates for targeting cancer cell lines due to their interaction with biological targets and their pharmacokinetic properties (Ghada E. Abd El Ghani et al., 2022).

Organic Synthesis and Catalysis

Compounds bearing tert-butyl and benzamide functionalities are pivotal in organic synthesis, offering a route to intricate molecular architectures. For instance, aromatic and heteroaromatic N-benzyl carboxamides have shown facilitated reduction under mild conditions, indicating the utility of these compounds in synthetic organic chemistry (Ragnarsson et al., 2001).

Anticholinesterase Agents

Derivatives structurally related to the compound of interest have been synthesized and explored as new anticholinesterases, indicating potential applications in treating diseases such as Alzheimer's. These studies underscore the importance of the structural features of such compounds in developing therapeutic agents (Pietsch et al., 2007).